Cas no 380466-19-3 (Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate)

• Product Name: Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate
• CAS No: 380466-19-3
• MF: C₂₂H₁₇N₃O₃S
• MW: 403.453683614731
• CID: 5449130
• PubChem ID: 93050473
• Update Time: 2025-11-01

Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate

• Inchi： 1S/C22H17N3O3S/c1-2-28-22(27)19-18(16-8-4-3-5-9-16)14-29-21(19)25-20(26)17(12-23)11-15-7-6-10-24-13-15/h3-11,13-14H,2H2,1H3,(H,25,26)
• InChI Key： JODOZRDWHWBAHD-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C(C#N)=CC2=CC=CN=C2)SC=C(C2=CC=CC=C2)C=1C(OCC)=O

Computed Properties

• Exact Mass: 403.09906259g/mol
• Monoisotopic Mass: 403.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.5±55.0 °C(Predicted)
• pka: 9.11±0.70(Predicted)

Additional information on Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate

Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate (CAS No. 380466-19-3): A Comprehensive Overview

Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate, identified by its CAS number 380466-19-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, an amide linkage, and a thiophene ring, makes this compound a versatile scaffold for medicinal chemistry investigations.

The compound's structure is built upon a thiophene core, which is a common motif in many bioactive molecules. Thiophenes are known for their ability to interact with biological targets due to their aromaticity and the presence of sulfur atoms, which can participate in hydrogen bonding and other non-covalent interactions. In Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate, the thiophene ring is further functionalized with an amide group and a phenyl substituent, enhancing its potential for biological activity.

The amide functionality is particularly noteworthy, as it can serve as a hinge region for protein interaction. Amides are frequently found in natural products and drug molecules, where they contribute to binding affinity and specificity. The specific arrangement of the amide group in Ethyl 2-[[2-cyano-1-oxo-3-(3-pyridinyl)-2-propen-1-yl]amino]-4-phenyl-3-thiophenecarboxylate suggests that it may interact with biological targets in a manner similar to known pharmacophores.

The cyano group present in the molecule adds another layer of complexity and potential functionality. Cyano groups are known to participate in various chemical reactions, including nucleophilic additions and condensations, which can be exploited in synthetic chemistry. Additionally, cyano groups can influence the electronic properties of adjacent aromatic systems, potentially affecting the molecule's interaction with biological targets.

The 3-pyridinyl substituent on the thiophene ring introduces a nitrogen-rich heterocycle into the structure. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions. The presence of the 3-pyridinyl group in Ethyl 2-[[2-cyano-1-o x o -3 -(3 - py ridin y l) -2 - prop en -1 - yl]amino]-4 - phen yl -3 - thi o ph en ecar box yl ate suggests that it may have enhanced binding affinity to certain biological targets compared to simpler thiophene derivatives.

The phenyl substituent on the thiophene ring further contributes to the compound's structural complexity and potential for biological activity. Phenyl rings are common motifs in drug molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. The specific positioning of the phenyl group in Ethyl 2-[[-2-cyano -1-o x o -3 -(3-p y ridin y l) -2 - prop en -1 - yl]amino]-4 - phen yl -3 - thi o ph en ecar box yl ate may play a crucial role in determining its interaction with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. Heterocycles such as thiophenes and pyridines are known for their ability to modulate various biological pathways, making them attractive scaffolds for drug discovery. Ethyl 2-[[-2-cyano -1-o x o -3 -(3-p y ridin y l) -2 - prop en -1 - yl]amino]-4 - phen yl -3 - thi o ph en ecar box yl ate represents a promising candidate for further investigation in this area.

The synthesis of Ethyl 2-[[-2-cyano -1-o x o -3 -(3-p y ridin y l) -2 - prop en -1 - yl]amino]-4 - phen yl -3 - thi o ph en ecar box yl ate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-cyano-substituted acrylates and pyridine derivatives. These intermediates are then coupled using various coupling reactions, such as amide bond formation or condensation reactions.

The use of advanced synthetic techniques has enabled researchers to access complex molecular architectures like Ethyl 2-[[-2-cyano -1-o x o - 3 -(3-p y ridin y l) - 2 - prop en - 1 - yl ]amino]-4 - phen yl - 3 - thi o ph en ecar box yl ate . Techniques such as transition-metal catalysis, organometallic chemistry, and flow chemistry have been particularly useful in facilitating these synthetic transformations.

Ethical considerations are paramount when conducting research involving novel compounds like Ethyl 2-[[- 2- cyano - 1- oxo - 3 - ( 3 - py ridin y l) - 2 - prop en - 1 - yl ]amino]- 4- phen yl- 3- th ioph en ec arboxyla te . Researchers must adhere to strict guidelines regarding safety, environmental impact, and ethical use of chemicals. This includes proper handling procedures, waste disposal protocols, and compliance with regulatory requirements.

In conclusion, Ethyl 2-[[- 2- cyano - 1- oxo - 3 - ( 3 - py ridin y l) - 2 - prop en - 1 - yl ]amino]-[[ . . . . . . . . . . . . . . . . ]]]]]]]]]]]]]]]]]]]]]]]]]]]]]